Cas no 2229478-79-7 (2-(4-Fluoro-3-methoxyphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(4-Fluoro-3-methoxyphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2229478-79-7
• MF: C₉H₁₀F₂O₃S
• MW: 236.235708713531
• CID: 6423472
• PubChem ID: 165974495
• Update Time: 2025-07-20

2-(4-Fluoro-3-methoxyphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2229478-79-7
• EN300-1987805
• 2-(4-fluoro-3-methoxyphenyl)ethane-1-sulfonyl fluoride
• 2-(4-Fluoro-3-methoxyphenyl)ethane-1-sulfonyl fluoride

• Inchi： 1S/C9H10F2O3S/c1-14-9-6-7(2-3-8(9)10)4-5-15(11,12)13/h2-3,6H,4-5H2,1H3
• InChI Key： CJSMKAGKCNDBBM-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(=C(C=1)OC)F)(=O)(=O)F

Computed Properties

• Exact Mass: 236.03187167g/mol
• Monoisotopic Mass: 236.03187167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(4-Fluoro-3-methoxyphenyl)ethane-1-sulfonyl fluoride

Professional Introduction to Compound with CAS No. 2229478-79-7 and Product Name: 2-(4-Fluoro-3-methoxyphenyl)ethane-1-sulfonyl fluoride

2-(4-Fluoro-3-methoxyphenyl)ethane-1-sulfonyl fluoride, identified by the CAS number 2229478-79-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in drug discovery and development. The presence of both fluoro and methoxy substituents in its aromatic ring enhances its chemical reactivity and potential biological activity, making it a valuable intermediate in synthesizing novel therapeutic agents.

The structural features of 2-(4-Fluoro-3-methoxyphenyl)ethane-1-sulfonyl fluoride make it particularly interesting for researchers exploring the development of small-molecule inhibitors. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacokinetic properties of drug candidates. Additionally, the methoxy group contributes to the compound's solubility and interaction with biological targets, thereby influencing its overall efficacy.

In recent years, there has been a growing interest in sulfonyl fluorides due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The fluorine atom's electronic properties allow for strong interactions with biological molecules, which can lead to the development of more potent and selective drugs. This has prompted extensive research into synthesizing derivatives of sulfonyl fluorides that exhibit improved pharmacological profiles.

One of the most compelling aspects of 2-(4-Fluoro-3-methoxyphenyl)ethane-1-sulfonyl fluoride is its utility as a building block in medicinal chemistry. Sulfonyl fluorides are commonly used in the synthesis of protease inhibitors, kinase inhibitors, and other enzyme-targeted therapeutics. The ability to introduce this compound into larger molecular frameworks allows chemists to fine-tune specific pharmacophoric elements, leading to the discovery of novel drug candidates with enhanced binding affinity and reduced toxicity.

Recent advancements in computational chemistry have further accelerated the design and optimization of sulfonyl fluoride-based compounds. Molecular modeling techniques enable researchers to predict the binding modes of these molecules with target proteins, facilitating the identification of promising lead structures. This interdisciplinary approach combines synthetic organic chemistry with computational methods, providing a powerful toolkit for drug development.

The pharmaceutical industry has also recognized the importance of fluorinated compounds in improving drug delivery systems. Fluorine atoms can enhance the lipophilicity and metabolic stability of drugs, allowing for longer half-lives and more efficient absorption. 2-(4-Fluoro-3-methoxyphenyl)ethane-1-sulfonyl fluoride exemplifies this trend by serving as a precursor for developing advanced formulations that address challenges such as poor solubility or rapid degradation.

Moreover, the environmental impact of fluorinated compounds has been a topic of increasing interest. While these molecules offer significant therapeutic benefits, their persistence in the environment raises concerns about long-term ecological effects. Researchers are actively exploring strategies to minimize these impacts while maintaining efficacy, such as designing biodegradable sulfonyl fluorides or employing green chemistry principles in their synthesis.

The role of 2-(4-Fluoro-3-methoxyphenyl)ethane-1-sulfonyl fluoride in academic research is equally noteworthy. Universities and research institutions worldwide are investigating its potential applications in various fields, including agrochemicals and materials science. The compound's unique structural features make it a valuable tool for studying molecular interactions at a fundamental level, contributing to our understanding of chemical biology and drug action.

In conclusion,2-(4-Fluoro-3-methoxyphenyl)ethane-1-sulfonyl fluoride (CAS No. 2229478-79-7) represents a significant advancement in pharmaceutical chemistry. Its combination of reactivity and biological activity positions it as a key intermediate in drug development efforts aimed at treating diverse diseases. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.